2-[3-(2-fluoro-4-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]-N-(6-methyl-2-pyridinyl)acetamide
Overview
Description
2-[3-(2-fluoro-4-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]-N-(6-methyl-2-pyridinyl)acetamide is a useful research compound. Its molecular formula is C19H17FN4O3 and its molecular weight is 368.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 368.12846858 g/mol and the complexity rating of the compound is 624. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Pharma Market Reflection by Patents
This compound is highlighted in a review on the pharma market, showcased for its diverse activity spectrum including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects. It represents a synthesis example demonstrating the wide-ranging potential applications of such compounds in medicinal chemistry and drug development (Habernickel, 2002).
Antinociceptive Activity
A study synthesized derivatives of the compound to investigate their antinociceptive (pain-blocking) effects, comparing their efficacy to aspirin. This research underscores the compound's potential in developing new pain management therapies (Doğruer et al., 2000).
Modification for Anticancer Effects
Research focusing on modifying the acetamide group with alkylurea in related compounds has shown significant anticancer effects with reduced toxicity, highlighting the compound's relevance in oncology and its role as a potential PI3K inhibitor for cancer treatment (Wang et al., 2015).
Radioligand Development for PET Imaging
A study on the development of selective radioligands for imaging the translocator protein with PET emphasizes the compound's utility in diagnostic radiopharmacy, particularly in neurology and oncology (Dollé et al., 2008).
Antimicrobial Activity
A series of derivatives was synthesized to assess antimicrobial properties, with findings suggesting potential applications in developing new antimicrobial agents. This research indicates the compound's utility in addressing antibiotic resistance and infections (Hossan et al., 2012).
Insecticidal Applications
Investigation into pyridine derivatives, including this compound, has shown promising insecticidal activities. Such studies propose the use of these compounds in agricultural pest management, highlighting their significance in enhancing crop protection (Bakhite et al., 2014).
Properties
IUPAC Name |
2-[3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1-yl]-N-(6-methylpyridin-2-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN4O3/c1-12-4-3-5-17(21-12)22-18(25)11-24-19(26)9-8-16(23-24)14-7-6-13(27-2)10-15(14)20/h3-10H,11H2,1-2H3,(H,21,22,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUMRHZYAMBMTOM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=C(C=C(C=C3)OC)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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